
Core Physicochemical & Structural
Characteristics

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromo-3-furoyl chloride

Cat. No.: B1325049 Get Quote

2-Bromo-3-furoyl chloride is a bifunctional organic compound built upon a furan scaffold. The

presence of both a highly reactive acyl chloride at the 3-position and a bromine atom at the 2-

position makes it a versatile intermediate for the synthesis of complex molecular architectures.

[1] Its identity is unequivocally established by its Chemical Abstracts Service (CAS) registry

number: 915707-69-6.[2][3][4][5]

Key quantitative data for this compound are summarized below for rapid reference.

Property Value Source(s)

CAS Number 915707-69-6 [2][3][4][5]

Molecular Formula C₅H₂BrClO₂ [4]

Molecular Weight 209.43 g/mol [2][4][5]

Appearance Off-white to slight yellow solid [3]

Purity Typically ≥95% [2][5]

Primary Application Pharmaceutical Intermediate [3]

Synthesis and Mechanistic Considerations
While specific literature detailing the synthesis of 2-Bromo-3-furoyl chloride is not extensively

published, its preparation logically proceeds from its corresponding carboxylic acid, 2-Bromo-3-
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furoic acid (CAS: 197846-05-2), a known solid with a melting point of 160-163 °C. The

conversion of a carboxylic acid to an acyl chloride is a fundamental and reliable transformation

in organic synthesis, most commonly achieved using thionyl chloride (SOCl₂).[6][7][8]

Recommended Synthetic Protocol
The reaction involves treating 2-Bromo-3-furoic acid with an excess of thionyl chloride, often in

an inert solvent or neat.[6] The use of a catalytic amount of N,N-dimethylformamide (DMF) is

highly recommended to accelerate the reaction.[9]

Step-by-Step Methodology:

Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux

condenser under an inert atmosphere (e.g., Nitrogen or Argon), charge 2-Bromo-3-furoic

acid.

Reagent Addition: Add thionyl chloride (SOCl₂, ~2-3 equivalents). If desired, an anhydrous,

inert solvent like dichloromethane (DCM) or toluene can be used.

Catalysis: Add a catalytic amount of DMF (e.g., 1-2 drops) to the stirred suspension.

Reaction: Gently heat the mixture to reflux (typically 40-80°C, depending on the solvent) and

maintain for 2-4 hours, or until the evolution of gas ceases and the reaction mixture becomes

a clear solution.

Work-up: After cooling to room temperature, remove the excess thionyl chloride and solvent

under reduced pressure. The crude 2-Bromo-3-furoyl chloride can often be used directly or

purified further by vacuum distillation or recrystallization.

Mechanistic Rationale
The choice of thionyl chloride is strategic for several reasons. The mechanism begins with the

nucleophilic attack of the carboxylic acid's carbonyl oxygen onto the sulfur atom of SOCl₂.[7]

[10] This forms a highly reactive chlorosulfite intermediate. A subsequent nucleophilic attack by

the chloride ion displaces the leaving group, which readily decomposes into sulfur dioxide

(SO₂) and hydrogen chloride (HCl) gas.[9][10]

The key advantages of this protocol are:
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Irreversibility: The gaseous nature of the byproducts (SO₂ and HCl) drives the reaction to

completion according to Le Châtelier's principle.[9]

Simplified Purification: The byproducts are easily removed from the reaction mixture,

simplifying the isolation of the desired acyl chloride.[8][9]

Catalytic Enhancement: DMF reacts with SOCl₂ to form the Vilsmeier reagent, a more potent

electrophilic species that significantly accelerates the rate of conversion, especially for less

reactive or sterically hindered carboxylic acids.[9]
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Caption: Dual synthetic utility of 2-Bromo-3-furoyl chloride.

Role in Drug Discovery
The furan ring is a privileged scaffold found in numerous natural products and pharmaceuticals.

[1]Furoyl chlorides, such as the closely related 2-furoyl chloride, are key intermediates in the

synthesis of important drugs like mometasone furoate and ceftiofur. [11][12]The incorporation

of a halogen, such as chlorine or bromine, is a common strategy in medicinal chemistry to

modulate a compound's pharmacokinetic and pharmacodynamic properties. [13]Therefore, 2-
Bromo-3-furoyl chloride serves as a valuable starting material for creating libraries of novel,

substituted furan derivatives for screening as potential drug candidates. [3][14][15]

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-Bromo-3-furoyl chloride is not widely

available, comprehensive safety data for analogous acyl chlorides (e.g., 2-furoyl chloride, 3-

bromo-2-furoyl chloride) provide clear guidance. [16][17][18][19][20] Primary Hazards:

Corrosive: Causes severe skin burns and serious eye damage. [16][17][19]It is classified as

a lachrymator, a substance that irritates the eyes and causes tearing. [18]* Reacts Violently

with Water: Contact with water or moisture results in a vigorous exothermic reaction,

liberating toxic and corrosive hydrogen chloride (HCl) gas. [16][20]* Toxicity: Harmful if

swallowed and toxic if inhaled due to the release of HCl gas upon contact with moisture. [16]

[17] Handling Protocols:

Always handle inside a certified chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), a lab coat, and splash-proof safety goggles with a face shield. [17][19]* Ensure

all glassware and reagents are scrupulously dry to prevent violent reactions. [9]* Avoid

inhalation of dust or vapors. [19] Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area. [16]* Store away

from incompatible materials, particularly water, alcohols, bases, and strong oxidizing agents.

[16][21]* The use of a desiccator for long-term storage is recommended to protect from

atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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